![molecular formula C17H21FN4O B5688827 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine](/img/structure/B5688827.png)
4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine, also known as compound A, is a small molecule drug candidate that has been developed for potential therapeutic use in various diseases.
Mechanism of Action
Compound A exerts its effects through the inhibition of several key enzymes and signaling pathways involved in disease progression. Specifically, 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A inhibits the activity of PI3K, mTOR, and AKT, which are key regulators of cell growth, survival, and proliferation. By inhibiting these pathways, 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A is able to induce cell death, reduce inflammation, and protect against neurodegeneration.
Biochemical and Physiological Effects:
Compound A has been shown to have several biochemical and physiological effects in preclinical models. In vitro studies have demonstrated that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A induces cell death in cancer cells, reduces inflammation in immune cells, and protects against neurodegeneration in neuronal cells. In vivo studies have shown that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A has anti-tumor and anti-inflammatory effects, as well as neuroprotective properties.
Advantages and Limitations for Lab Experiments
One advantage of using 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A in lab experiments is its well-defined mechanism of action, which allows for targeted studies of specific signaling pathways and enzymes. Additionally, 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A has been shown to be effective in preclinical models of several diseases, indicating its potential for therapeutic use. However, one limitation of using 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A in lab experiments is its limited solubility in aqueous solutions, which can make dosing and administration challenging.
Future Directions
There are several future directions for research on 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A. One area of interest is the development of more potent and selective analogs of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A that can be used for therapeutic purposes. Additionally, further studies are needed to determine the optimal dosing and administration of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A for different diseases. Finally, clinical trials are needed to evaluate the safety and efficacy of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A in humans.
Synthesis Methods
The synthesis of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A involves a multi-step process that starts with the reaction of 2-fluorobenzyl chloride with piperidine to form 3-(2-fluorobenzyl)piperidine. This intermediate is then reacted with 6-methylpyrimidin-2-amine to form 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A. The synthesis method has been optimized to produce high yields and purity of 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A.
Scientific Research Applications
Compound A has been studied extensively in preclinical models for its potential therapeutic use in various diseases, including cancer, inflammation, and neurological disorders. In vitro studies have shown that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A inhibits the activity of several key enzymes and signaling pathways involved in these diseases, including PI3K, mTOR, and AKT. In vivo studies have demonstrated that 4-{3-[(2-fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine A has anti-tumor and anti-inflammatory effects, as well as neuroprotective properties.
properties
IUPAC Name |
4-[3-[(2-fluorophenoxy)methyl]piperidin-1-yl]-6-methylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4O/c1-12-9-16(21-17(19)20-12)22-8-4-5-13(10-22)11-23-15-7-3-2-6-14(15)18/h2-3,6-7,9,13H,4-5,8,10-11H2,1H3,(H2,19,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPZGIQQFKKLSFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N)N2CCCC(C2)COC3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{3-[(2-Fluorophenoxy)methyl]piperidin-1-yl}-6-methylpyrimidin-2-amine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.